Cas no 394682-37-2 (5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide)

• Product Name: 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
• CAS No: 394682-37-2
• MF: C₁₂H₁₁N₃OS₂
• MW: 277.36523938179
• CID: 299686
• PubChem ID: 3304967
• Update Time: 2025-10-28

5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,5-(2-furanyl)-4,5-dihydro-3-(2-thienyl)-
• 3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazole-2-carbothioamide
• 5-(2-FURYL)-3-THIEN-2-YL-4,5-DIHYDRO-1H-PYRAZOLE-1-CARBOTHIOAMIDE
• HMS1756D09
• BDBM11012
• 394682-37-2
• SR-01000048693
• 1-thiocarbamoyl-3,5-diaryl-4,5-dihydro-(1H)-pyrazole deriv. 9
• CHEMBL389728
• DTXSID80391266
• AKOS027381203
• SR-01000048693-1
• Z56955983
• 5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
• CS-0220793
• EN300-07573
• 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide

• MDL： MFCD01427618
• Inchi： 1S/C12H11N3OS2/c13-12(17)15-9(10-3-1-5-16-10)7-8(14-15)11-4-2-6-18-11/h1-6,9H,7H2,(H2,13,17)
• InChI Key： OLPYJOUDPZALJL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2=CC=CO2)N(C(N)=S)N=1

Computed Properties

• Exact Mass: 277.03400
• Monoisotopic Mass: 277.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.09000
• LogP: 2.80960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide

5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide: A Comprehensive Overview

The compound with CAS No. 394682-37-2, known as 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with furan and thiophene substituents, making it a valuable subject for both theoretical and experimental studies. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, while also highlighting recent advancements in its research.

Structural Analysis and Key Features

The molecular structure of 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is characterized by a pyrazole ring system substituted with a furan group at the 5-position and a thiophene group at the 3-position. The presence of these heterocyclic groups introduces unique electronic properties to the molecule, making it highly versatile for various chemical reactions. The pyrazole ring itself is a five-membered aromatic structure containing two nitrogen atoms, which contributes to its stability and reactivity. The furan and thiophene substituents further enhance the molecule's electronic characteristics, making it an attractive candidate for applications in optoelectronics and drug design.

Recent studies have focused on the electronic properties of this compound, particularly its ability to act as a semiconductor in organic electronics. Researchers have utilized computational chemistry techniques to model the molecule's band gap and charge transport properties, revealing promising results for its use in organic field-effect transistors (OFETs). These findings underscore the importance of understanding the relationship between molecular structure and electronic behavior in such compounds.

Synthesis and Characterization

The synthesis of 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach involves the condensation of appropriate amino compounds with carbonyl groups in the presence of thiourea or other sulfur-containing reagents. This step is critical for forming the pyrazole ring system, which serves as the backbone of the molecule.

Once the pyrazole ring is formed, subsequent steps involve the introduction of furan and thiophene substituents through nucleophilic aromatic substitution or other coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the final product.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, reducing reaction times and improving yields. These developments highlight the ongoing efforts to optimize synthetic pathways for complex heterocyclic compounds.

Applications in Materials Science

The unique electronic properties of 5-(Furan-2-yl)-3-(thiophen-2-yli)-4,5-dihydro-H-pyrazole-carbothioamide make it a valuable material for various applications in electronics and photonics. One promising area is its use in organic light-emitting diodes (OLEDs), where its ability to emit light upon electrical stimulation could lead to more efficient and cost-effective display technologies.

In addition to OLEDs, this compound has shown potential as a component in organic photovoltaic (OPV) devices. Its ability to absorb sunlight and convert it into electrical energy makes it a candidate for next-generation solar cells. Recent studies have focused on optimizing its photovoltaic performance by modifying its molecular structure or incorporating it into composite materials.

Another emerging application is in flexible electronics, where this compound's mechanical flexibility and electronic stability make it suitable for use in wearable devices or foldable displays. Researchers are actively exploring ways to integrate this compound into flexible substrates while maintaining its electronic properties.

Recent Research Developments

In recent years, there has been growing interest in understanding the biological activity of 5-(Furan--yli)-3-(thiophen--yli)-pyrazole-carbothioamide derivatives. Studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents.

For instance, a 2023 study published in *Journal of Medicinal Chemistry* investigated the anti-inflammatory effects of this compound using cellular models. The results indicated that it significantly reduces inflammation by inhibiting key inflammatory pathways. These findings have opened new avenues for exploring its application in treating inflammatory diseases such as arthritis or cardiovascular disorders.

Beyond medicinal chemistry, researchers are also exploring its role as a catalyst in organic synthesis reactions. Its ability to act as both an electron donor and acceptor makes it a versatile catalyst for various transformations, including cross-coupling reactions or asymmetric synthesis.

Conclusion

Summary